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Compound of Interest

Compound Name: Caroverine Hydrochloride

Cat. No.: B1231882

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the safe handling, storage, and disposal
of Caroverine Hydrochloride in a laboratory setting. Adherence to these procedures is critical
to minimize exposure risk and ensure a safe research environment.

Hazard Identification and Classification

Caroverine Hydrochloride is classified as acutely toxic if ingested. It is a white to slightly
yellow, fine solid powder.

GHS Hazard Classification:
o Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[1][2][3]

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate level of PPE for the
guantity and procedure being performed. The following table outlines the recommended PPE
for handling Caroverine Hydrochloride powder.
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Activity

Recommended PPE

Rationale

Weighing and Dispensing
(Powder)

- Full-face powered air-
purifying respirator (PAPR) or
a combination of a fit-tested
N95 dust mask, face shield,
and chemical splash goggles.
[1] - Disposable, solid-front
gown or lab coat with tight-
fitting cuffs. - Double-gloving
with powder-free nitrile or
neoprene gloves.[4] -

Disposable sleeves.

High risk of aerosolization and
inhalation of potent powder.
Full respiratory and facial
protection is essential to
prevent inhalation and mucous
membrane contact. Double-
gloving provides an additional

barrier against contamination.

[4]

Solution Preparation

- Work within a certified
chemical fume hood or other
ventilated enclosure. - Lab
coat or gown. - Safety glasses
with side shields or chemical
splash goggles. - Single pair of
chemical-resistant nitrile

gloves.

Reduced risk of aerosolization
compared to handling
powders, but potential for
splashes and spills remains.
Engineering controls are the

primary means of protection.[4]

Engineering Controls

e Ventilation: All procedures involving the handling of Caroverine Hydrochloride powder

should be performed in a certified chemical fume hood, a glove box, or another suitable

ventilated enclosure to minimize inhalation exposure.[4][5]

o Safety Equipment: An approved and certified emergency eyewash station and safety shower

must be readily accessible in the laboratory where the material is handled.[6]

Operational Plan: Step-by-Step Handling Protocol

This protocol details the safe handling of Caroverine Hydrochloride from receipt to disposal.

4.1. Receiving and Storage
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 Inspect: Upon receipt, inspect the container for any damage or leaks.

e Label: Ensure the container is clearly labeled with the chemical name, hazard warnings, and
date of receipt.

» Store: Store the container in a designated, secure, and well-ventilated area. Maintain storage
conditions as specified in the table below. Keep segregated from incompatible materials.[5]

[7]

Parameter Specification

Storage Temperature 2-8°C[1]

Keep in a cool, dry place. Protect from light and

Storage Conditions )
moisture.[8][9]

Insoluble in H20; Soluble in DMSO (>10

Solubility mg/mL).[1][8][10]

4.2. Weighing and Aliquoting (Powder)

o Prepare Work Area: Decontaminate the work surface of the chemical fume hood or ventilated
enclosure. Prepare a spill kit and have it readily available.[4]

e Don PPE: Put on the appropriate PPE as detailed in the table above for "Weighing and
Dispensing."”

e Weighing Procedure:

o If the balance cannot be located inside the fume hood, tare a sealed container on the
balance first.

Transfer the sealed container to the fume hood.

[e]

o

Carefully add the Caroverine Hydrochloride powder to the container within the hood to
minimize dust generation.

o

Seal the container securely before removing it from the hood to weigh.[11]
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o Post-Weighing: After weighing, decontaminate all equipment and the work surface.
4.3. Solution Preparation
e Don PPE: Put on the appropriate PPE for "Solution Preparation.”

o Procedure: Conduct all solution preparation steps within a certified chemical fume hood. Add
solvent to the pre-weighed, sealed container of Caroverine Hydrochloride.

4 .4. Decontamination

o Work Surfaces and Equipment: At the end of each procedure, thoroughly decontaminate all
surfaces and equipment that may have come into contact with the compound.[12]

» Decontamination Agent: Use a mild detergent and water solution or another appropriate
solvent that is compatible with the chemical and the surface material.[12]

o Waste: All cleaning materials (e.g., disposable towels) are considered contaminated and
must be disposed of as hazardous waste.[12]

Disposal Plan

All waste materials contaminated with Caroverine Hydrochloride must be treated as
hazardous waste and disposed of in accordance with federal, state, and local regulations.[2]
[13][14]
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Waste Stream

Disposal Procedure

Rationale

Contaminated Solid Waste
(Gloves, gowns, disposable

labware, cleaning materials)

- Collect in a dedicated, clearly
labeled, sealed hazardous
waste container (e.g., a plastic
bag-lined pail).[15] - Do not
mix with other waste streams.

Prevents cross-contamination
and ensures proper handling
by waste management

personnel.

Unused/Expired Solid

Compound

- Dispose of in its original
container or a securely sealed
and labeled container. -
Manage as hazardous

pharmaceutical waste.

Ensures containment and
proper identification for

disposal.

Aqueous Waste (Solutions)

- Collect in a sealed, shatter-
resistant container. - Label
clearly with "Hazardous
Waste," the chemical name
("Caroverine Hydrochloride"),

and concentration.

Prevents release into the
environment and ensures
proper waste stream

management.

Emergency Procedures
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Situation

Action

Skin Contact

Immediately rinse the affected skin thoroughly
with large amounts of water. Remove
contaminated clothing and shoes. Seek medical
attention.[16]

Eye Contact

Immediately flush eyes with large amounts of
water for at least 15 minutes, separating eyelids
with fingers. Remove contact lenses if present
and easy to do. Promptly seek medical
attention.[16]

Inhalation

Relocate to fresh air immediately. If breathing is
difficult, provide respiratory support. Avoid
mouth-to-mouth resuscitation. Seek medical
attention.[16]

Ingestion

Wash out the mouth with water if the person is
conscious. Do NOT induce vomiting. Never give
anything by mouth to an unconscious person.

Seek immediate medical attention.[16]

Spill

For a small spill, use appropriate PPE and clean
up with inert absorbent material. Collect the
material in a sealed container for hazardous
waste disposal. For a large spill, evacuate the
area, restrict access, and contact the
institutional Environmental Health & Safety
(EHS) department.[6]

Workflow and Safety Diagram
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Caption: Workflow for safe handling of Caroverine Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1231882?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1231882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

